Neoisoliquritin

• CAS No.: 5041-81-6
• Product Name: Neoisoliquritin
• Molecular Formula: C21H22O9
• Molecular Weight: 418.4 g/mol
• IUPAC Name: (E)-1-(2,4-dihydroxyphenyl)-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• Standard InChI: InChI=1S/C21H22O9/c22-10-17-18(26)19(27)20(28)21(30-17)29-13-5-1-11(2-6-13)3-8-15(24)14-7-4-12(23)9-16(14)25/h1-9,17-23,25-28H,10H2/b8-3+
• Standard InChIKey: YNWXJFQOCHMPCK-FPYGCLRLSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2)O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)OC3C(C(C(C(O3)CO)O)O)O
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2)O)O)OC3C(C(C(C(O3)CO)O)O)O
• Melting Point: 187-189°C
• Physical Description: Solid
• Description: Isoliquiritin belongs to the class of organic compounds known as flavonoid o-glycosides. Flavonoid O-glycosides are compounds containing a carbohydrate moiety which is O-glycosidically linked to the 2-phenylchromen-4-one flavonoid backbone. Isoliquiritin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isoliquiritin is primarily located in the cytoplasm. Outside of the human body, isoliquiritin can be found in fruits and tea. This makes isoliquiritin a potential biomarker for the consumption of these food products.
• Synonyms: 4-((1E)-3-(2,4-dihydroxyphenyl)-3-oxo-1-propen-1-yl)phenyl beta-D-glucopyranoside; isoliquiritin; neoisoliquiritin; neoisoliquiritin, (E)-isome
• PubChem Compound: 14187588
• Last Modified: Nov 11 2021